N-(5-chloro-2-methoxyphenyl)-2-((3-(3-methoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-[[3-(3-methoxyphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H20ClN3O4S2/c1-29-15-5-3-4-14(11-15)26-21(28)20-16(8-9-31-20)25-22(26)32-12-19(27)24-17-10-13(23)6-7-18(17)30-2/h3-7,10-11H,8-9,12H2,1-2H3,(H,24,27)
• InChI Key: IYNAYMYMUCLGQI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)CSC2=NC3=C(C(=O)N2C4=CC(=CC=C4)OC)SCC3
• Molecular Formula: C22H20ClN3O4S2
• Molecular Weight: 490.0 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-2-((3-(3-methoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H20ClN3O4S2 and its molecular weight is 489.99. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of novel heterocyclic compounds, including those derived from thieno[3,2-d]pyrimidine, has been extensively studied to explore their potential therapeutic applications. These compounds are synthesized through various chemical reactions that introduce different functional groups, aiming to enhance their biological activities. For instance, the synthesis and evaluation of antitumor activity of new 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives have shown that these compounds display potent anticancer activity against several human cancer cell lines, including human breast adenocarcinoma (MCF-7), cervical carcinoma (HeLa), and colonic carcinoma (HCT-116) cells (Hafez & El-Gazzar, 2017).

Biological Activities

The pharmacological activities of thieno[3,2-d]pyrimidine derivatives have been a subject of interest, particularly their antimicrobial, anti-inflammatory, and analgesic properties. For example, the synthesis and antimicrobial activity of some new pyrimidinone and oxazinone derivatives fused with thiophene rings using 2-chloro-6-ethoxy-4-acetylpyridine as the starting material demonstrated good antibacterial and antifungal activities (Hossan et al., 2012). Additionally, certain synthesized compounds exhibited significant anti-inflammatory and analgesic effects, presenting a potential for the development of new therapeutic agents (Abu‐Hashem et al., 2020).

Anticancer Properties

The anticancer properties of compounds related to N-(5-chloro-2-methoxyphenyl)-2-((3-(3-methoxyphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide have also been investigated. Research into the synthesis and evaluation of antitumor activity of thieno[3,2-d]pyrimidine derivatives indicates that these compounds can inhibit the growth of various cancer cell lines, making them promising candidates for anticancer drug development (Hafez & El-Gazzar, 2017).